Cas no 29458-38-6 (6-Methoxypyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-Methoxypyrimidine-2,4(1H,3H)-dione
• CAS No: 29458-38-6
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• MDL: MFCD00475644
• CID: 240429
• PubChem ID: 818116
• Update Time: 2025-07-22

6-Methoxypyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Methoxypyrimidine-2,4(1H,3H)-dione
• 2,4(1H,3H)-Pyrimidinedione,6-methoxy-
• 2,4-dihydroxy-6-methoxypyrimidine
• 6-methoxy-1H-pyrimidine-2,4-dione
• 2,4,6-TRIMETHYPYRIDINE-3,5-DIACETONITRILE
• 6-Methoxy-1,2,3,4-tetrahydropyrimidin-2,4-dion
• 6-methoxy-2,4-dioxo-1,2,3,4-tetrahydropyrimidine
• 6-Methoxyuracil
• 6-Methoxypyrimidine-2,4-diol
• 2,4(1H,3H)-Pyrimidinedione, 6-methoxy-
• SWNDNOHEVRPIDI-UHFFFAOYSA-N
• STK257420
• FCH991334
• VZ30814
• 6-methoxy-2,4(1H,3H)-pyrimidinedione
• AX8002751
• Z4568
• 4CH
• FT-0638855
• 19868-01-0
• 6-methoxy-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AKOS006344243
• DTXSID00355906
• SB57490
• 6-Methoxypyrimidine-2 pound not4(1H pound not3H)-dione
• DS-2879
• AC-17060
• AKOS005423780
• IGX
• MFCD00475644
• A876456
• 29458-38-6
• CHEMBL5172278
• SCHEMBL3109540
• 6-methoxy-1H-pyrimidine-2, 4-dione
• CS-0150229
• J-507225
• DB-047584
• 6-Methoxyuracil;6-methoxypyrimidine-2,4(1h,3h)-dione
• AE-848/30739014

• MDL： MFCD00475644
• Inchi： 1S/C5H6N2O3/c1-10-4-2-3(8)6-5(9)7-4/h2H,1H3,(H2,6,7,8,9)
• InChI Key： SWNDNOHEVRPIDI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(NC(N1)=O)=O

Computed Properties

• Exact Mass: 142.03800
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 67.4

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 74.95000
• LogP: -0.92820

6-Methoxypyrimidine-2,4(1H,3H)-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,Room Temperature(BD2751)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-Methoxypyrimidine-2,4(1H,3H)-dione

Introduction to 6-Methoxypyrimidine-2,4(1H,3H)-dione (CAS No. 29458-38-6) in Modern Chemical Biology and Medicinal Chemistry

6-Methoxypyrimidine-2,4(1H,3H)-dione, identified by the chemical identifier CAS No. 29458-38-6, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential biological activities. This bicyclic dione derivative belongs to the pyrimidine family, a class of molecules widely recognized for their fundamental role in biological systems and pharmaceutical applications.

The structural motif of 6-Methoxypyrimidine-2,4(1H,3H)-dione consists of a pyrimidine ring substituted with a methoxy group at the 6-position and carbonyl groups at the 2- and 4-positions. This particular arrangement confers upon the compound unique electronic and steric properties, making it a valuable scaffold for the design of novel bioactive molecules. The presence of multiple reactive sites—such as the electron-deficient carbonyl groups and the electron-donating methoxy group—enables diverse chemical modifications, facilitating the synthesis of derivatives with tailored functionalities.

In recent years, 6-Methoxypyrimidine-2,4(1H,3H)-dione has been extensively studied for its pharmacological potential. Its derivatives have been explored as intermediates in the development of drugs targeting various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The pyrimidine core is a privileged scaffold in drug discovery, often found in natural products and synthetic bioactive compounds due to its ability to interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of 6-Methoxypyrimidine-2,4(1H,3H)-dione is its role as a precursor in the synthesis of nucleoside analogs. Nucleoside analogs are critical in antiviral therapy, where they mimic natural nucleosides to inhibit viral replication. The dione structure provides a platform for introducing modifications that can enhance drug potency, selectivity, and pharmacokinetic properties. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects against certain viral polymerases by mimicking natural substrates or interfering with critical enzymatic steps.

Recent advancements in computational chemistry have further highlighted the significance of 6-Methoxypyrimidine-2,4(1H,3H)-dione as a building block. Molecular modeling studies have revealed that its derivatives can effectively bind to specific pockets on target proteins, suggesting their potential as scaffolds for enzyme inhibition. This has led to innovative approaches in drug design, where virtual screening techniques are employed to identify promising candidates for experimental validation.

The versatility of 6-Methoxypyrimidine-2,4(1H,3H)-dione is also reflected in its applications beyond pharmaceuticals. In materials science, this compound has been investigated for its potential use in organic electronics due to its ability to form stable crystal structures and exhibit favorable optical properties. These characteristics make it a candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices.

From a synthetic chemistry perspective, 6-Methoxypyrimidine-2,4(1H,3H)-dione serves as an important intermediate in multi-step syntheses. Its synthesis typically involves condensation reactions between appropriate precursors under controlled conditions. The methodological approaches to its preparation have been refined over time to achieve high yields and purity levels suitable for downstream applications.

The biological activity of 6-Methoxypyrimidine-2,4(1H,3H)-dione and its derivatives has been the focus of numerous experimental studies. Researchers have reported notable effects on various biological pathways, including modulation of kinase activity and inhibition of metabolic enzymes. These findings underscore the compound's potential as a lead molecule for further drug development efforts.

In conclusion,6-Methoxypyrimidine-2,4(1H,3H)-dione (CAS No. 29458-38-6) represents a structurally intriguing and biologically relevant molecule with broad applications across chemical biology and medicinal chemistry. Its unique scaffold provides an excellent platform for designing novel therapeutic agents while also offering opportunities in materials science and synthetic chemistry. As research continues to uncover new aspects of this compound's properties and potential uses,6-Methoxypyrimidine-2,4(1H,3H)-dione is poised to remain a cornerstone in future advancements.